Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
30954-21-3
VCID:
VC0129438
InChI:
InChI=1S/C27H42O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-16,18-22,24,28-29,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16?,18?,19-,20-,21+,22-,24+,25-,26-,27-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C₂₇H₄₂O₁₁
Molecular Weight:
542.62
Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide
CAS No.: 30954-21-3
Reference Standards
VCID: VC0129438
Molecular Formula: C₂₇H₄₂O₁₁
Molecular Weight: 542.62
| CAS No. | 30954-21-3 |
|---|---|
| Product Name | Allo-3α-tetrahydro Cortisol 3-O-β-D-Glucuronide |
| Molecular Formula | C₂₇H₄₂O₁₁ |
| Molecular Weight | 542.62 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(3R,5S,8S,10S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H42O11/c1-25-7-5-13(37-24-21(33)19(31)20(32)22(38-24)23(34)35)9-12(25)3-4-14-15-6-8-27(36,17(30)11-28)26(15,2)10-16(29)18(14)25/h12-16,18-22,24,28-29,31-33,36H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16?,18?,19-,20-,21+,22-,24+,25-,26-,27-/m0/s1 |
| SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Synonyms | (3α,5α,11β)-11,17,21-trihydroxy-20-oxopregnan-3-yl β-D-Glucopyranosiduronic Acid; 5α-Tetrahydrocortisol-3-monoglucuronide; Allotetrahydrocortisol 3-Glucuronide; 11β,17,21-trihydroxy-20-oxo-5α-pregnan-3α-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 121232932 |
| Last Modified | Nov 11 2021 |
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